Cas no 1603214-44-3 (methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate)
methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate
- 1603214-44-3
- EN300-1125294
-
- Inchi: 1S/C10H17NO3/c1-7-4-3-5-8(11-7)6-9(12)10(13)14-2/h7-8,11H,3-6H2,1-2H3
- InChI Key: JFLWNOXOONQDDQ-UHFFFAOYSA-N
- SMILES: O=C(C(=O)OC)CC1CCCC(C)N1
Computed Properties
- Exact Mass: 199.12084340g/mol
- Monoisotopic Mass: 199.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 55.4Ų
methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1125294-0.05g |
methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate |
1603214-44-3 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1125294-0.1g |
methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate |
1603214-44-3 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1125294-0.25g |
methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate |
1603214-44-3 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1125294-0.5g |
methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate |
1603214-44-3 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1125294-1.0g |
methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate |
1603214-44-3 | 1g |
$1142.0 | 2023-06-09 | ||
| Enamine | EN300-1125294-2.5g |
methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate |
1603214-44-3 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1125294-5.0g |
methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate |
1603214-44-3 | 5g |
$3313.0 | 2023-06-09 | ||
| Enamine | EN300-1125294-10.0g |
methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate |
1603214-44-3 | 10g |
$4914.0 | 2023-06-09 | ||
| Enamine | EN300-1125294-1g |
methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate |
1603214-44-3 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1125294-5g |
methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate |
1603214-44-3 | 95% | 5g |
$2443.0 | 2023-10-26 |
methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate
Introduction to Methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate (CAS No. 1603214-44-3)
Methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate, a compound with the chemical formula C10H17NOS, is a significant molecule in the field of pharmaceutical research and development. This compound is characterized by its methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate structure, which includes a piperidine ring substituted with a methyl group at the 6-position and an ester group at the 2-position. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.
The CAS No. 1603214-44-3 assigned to this compound ensures its unique identification and distinguishes it from other chemical entities. This numerical identifier is crucial for researchers and regulatory bodies to accurately reference and manage the compound in databases, literature, and during experimental procedures.
In recent years, there has been growing interest in methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate due to its potential applications in drug discovery. The piperidine scaffold is a common motif in many pharmacologically active compounds, known for its ability to enhance binding affinity and metabolic stability. The ester group in this molecule can be further modified to introduce additional functionalities, making it a versatile building block for medicinal chemists.
One of the most exciting areas of research involving methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate is its role in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising biological activity in models of inflammation and neurodegenerative diseases. The 6-methylpiperidin-2-yl moiety, in particular, has been found to interact with specific targets in the body, leading to potential therapeutic effects.
Recent advancements in computational chemistry have also highlighted the importance of methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate as a key intermediate. Molecular modeling studies suggest that this compound can be incorporated into drug-like molecules with improved pharmacokinetic properties. These simulations have guided the design of new synthetic routes, optimizing yield and purity while minimizing side reactions.
The synthesis of methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate involves multi-step organic reactions, often requiring precise control over reaction conditions. Researchers have developed efficient protocols for its preparation, leveraging catalytic methods and green chemistry principles to enhance sustainability. These advancements not only improve the accessibility of the compound but also contribute to the broader goals of reducing environmental impact in pharmaceutical manufacturing.
Another area where methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate has shown promise is in the development of enzyme inhibitors. The structural features of this compound allow it to mimic natural substrates or bind to active sites on enzymes, thereby modulating their activity. This has implications for treating a variety of diseases where enzyme dysregulation plays a role, such as metabolic disorders and cancer.
The versatility of methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate extends beyond its role as an intermediate. It has been used in combinatorial chemistry libraries to screen for novel bioactive compounds. By systematically varying substituents on this core structure, researchers can explore a wide range of chemical space, increasing the likelihood of discovering new drugs with unique mechanisms of action.
In conclusion, methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate (CAS No. 1603214-44-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against human disease.
1603214-44-3 (methyl 3-(6-methylpiperidin-2-yl)-2-oxopropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)